Cas no 84-31-1 (Quininone)

• Product Name: Quininone
• CAS No: 84-31-1
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• CID: 727073
• PubChem ID: 10969332
• Update Time: 2025-04-19

Quininone Chemical and Physical Properties

Names and Identifiers

• Quininone
• (8α)-6\'-Methoxycinchonan-9-one
• (8α)-6'-Methoxycinchonan-9-one
• Cinchonan-9-one,6'-methoxy-, (8a)-
• Quininoe
• QUININONE, USP STANDARD
• (6-Methoxy-4-quinolyl)(5-vinyl-1-azabicyclo[2.2.2]oct-2-yl)methanone
• 6'-methoxy-cinchonan-9-one
• Cinchonan-9-one,6'-methoxy-,(8alpha)
• Quinidinone
• NSC 15307
• EINECS 201-524-4
• [(2S,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanone
• Cinchonan-9-one, 6'-methoxy-, (8alpha)-
• Cinchonan-9-one, 6'-methoxy-, (8.alpha.)-
• 84-31-1
• UNII-956671AJG7
• ICQ-15
• SCHEMBL2894266
• QUININONE [USP-RS]
• Q27271744
• 956671AJG7
• NS00041022
• (8alpha)-6'-Methoxycinchonan-9-one
• QUININONE (50 MG)
• DTXSID70871567
• QUININONE [MI]
• NSC-15307
• DTXSID40274485
• G78066
• (8a)-6'-Methoxycinchonan-9-one; Quininone (7CI,8CI); ICQ 15
• Quininone, (8alpha)-isomer
• DTXCID10225964
• 6'-Methoxycinchonan-9-one
• QUININONE (USP-RS)

• Inchi： 1S/C20H22N2O2/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18/h3-6,8,11,13-14,19H,1,7,9-10,12H2,2H3/t13-,14-,19-/m0/s1
• InChI Key： SRFCUPVBYYAMIL-NJSLBKSFSA-N
• SMILES： O=C(C1C=CN=C2C=CC(=CC=12)OC)[C@@H]1C[C@@H]2CCN1C[C@@H]2C=C

Computed Properties

• Exact Mass: 322.16800
• Monoisotopic Mass: 322.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.1478 (rough estimate)
• Melting Point: 108° (rapid heating)
• Boiling Point: 461.02°C (rough estimate)
• Flash Point: 242.8±28.7 °C
• Refractive Index: 1.5700 (estimate)
• Solubility: Chloroform (Slightly), Ethanol (Slightly), Methanol (Slightly)
• PSA: 42.43000
• LogP: 3.26040
• Specific Rotation: D20 +76° (c = 2 in alcohol)
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Quininone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator